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Compound of Interest

Compound Name:
(2-Aminoethyl)

(methoxy)methylamine

CAS No.: 132425-29-7

Cat. No.: B2956453

Get Quote

Executive Summary
2-Methoxyethylamine (2-MEA) is a critical C3 primary amine ether widely utilized as a building

block in medicinal chemistry, specifically for modulating the lipophilicity and metabolic stability

of drug candidates.[1] While commercially ubiquitous, its utility is frequently compromised by its

physical volatility and high susceptibility to atmospheric carbon dioxide (carbamate formation).

This guide provides a technical analysis of the commercial landscape for 2-MEA, establishing a

rigorous Quality Control (QC) and Handling Protocol to ensure experimental reproducibility. It

moves beyond simple procurement to address the "fitness for purpose" of various commercial

grades.

Chemical Profile & Critical Attributes
To source 2-MEA effectively, one must understand the physical properties that dictate its

stability during transit and storage.[1]
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Property Value Implication for Research

CAS Number 109-85-3
Universal identifier for

sourcing.[1][2]

Structure CH₃-O-CH₂-CH₂-NH₂
Primary amine with a pendent

ether.[1]

Boiling Point 95°C
High Volatility: Significant loss

during rotary evaporation.[1]

Density 0.864 g/mL

Reagent calculations must

account for temp-dependent

expansion.[1]

pKa ~9.5 (Conjugate acid)
Moderately basic; forms stable

salts with mineral acids.[1]

Hygroscopicity High
Rapidly absorbs moisture and

CO₂ from air.[1]

The "Ether Effect" in Drug Design: The methoxyethyl group is often selected over a simple

propyl or ethyl chain because the oxygen atom acts as a weak hydrogen bond acceptor.[1] This

increases aqueous solubility without introducing a full hydroxyl donor, often improving the LogD

profile of lead compounds [1].

Commercial Sourcing Strategy
Unlike stable solids, 2-MEA presents a sourcing challenge due to its liquid state and reactivity.

[1]

Commercial Grades & Forms
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Grade Purity Form Recommended Use

Technical Grade 95-97% Liquid (Bulk)

Agrochemical

synthesis; requires

distillation before use.

[1]

Synthesis Grade 98-99% Liquid

General organic

synthesis (Amide

couplings, SNAr).[1]

Anhydrous Grade 99.5%+ Liquid (Sure/Seal™)

Moisture-sensitive

reactions (Isocyanate

formation).[1]

HCl Salt >98% Solid

Preferred for Storage:

Custom synthesis or

specialized suppliers.

[1]

The Sourcing Decision Matrix
The following logic gate determines whether you should purchase the standard liquid or seek

the hydrochloride salt.
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Start: Select Reaction Type

Is the reaction moisture/base sensitive?

Scale of Operation

Yes (Anhydrous)

Buy Liquid Free Base
(Sigma/TCI/Enamine)

No (Aqueous/Biphasic)

Large Scale (>100g)

Buy or Generate HCl Salt

Small Scale (<5g)

Mandatory: Distill over KOH/Zinc

If bottle open > 1 month

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing 2-Methoxyethylamine based on experimental

constraints.

Protocol: Quality Control & Purification
The Problem: Commercial bottles of 2-MEA frequently degrade into N-(2-

methoxyethyl)carbamate salts upon exposure to air.[1] Using degraded reagent leads to

stoichiometry errors and unidentifiable side products.[1]

The "Self-Validating" QC Workflow
Step 1: Visual Inspection

Pass: Liquid is clear and colorless.[1][3][4]
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Fail: Liquid is yellow (oxidation) or contains white precipitate (carbonate/carbamate salts).[1]

Step 2: 1H-NMR Verification (The Gold Standard)[1]

Solvent: Use DMSO-d6 rather than CDCl3. Chloroform can contain trace HCl which

protonates the amine, shifting peaks and masking impurities.

Diagnostic Signals:

3.23 ppm (s, 3H, -OCH3)[1]

3.34 ppm (t, 2H, -CH2-O-)[1]

2.68 ppm (t, 2H, -CH2-N-)[1]

Contamination Check: Look for a broad singlet downfield (~5-6 ppm) indicating carbamate N-

H or split methylene signals indicating salt formation.[1]

Purification of Commercial Stock (Distillation Protocol)
If the commercial stock is yellow or cloudy, perform this purification before use in sensitive

catalysis.

Setup: Flame-dry a short-path distillation apparatus under Argon.

Basification: Add solid KOH pellets (~5% w/w) to the 2-MEA liquid in the boiling flask. This

dissociates any carbonate salts.[1]

Add Zinc: Add a spatula tip of activated Zinc dust (prevents oxidation during heating).[1]

Distill: Collect the fraction boiling at 94-96°C.

Storage: Store immediately over activated 3Å molecular sieves in a septum-sealed vial.

Synthetic Utility & Pathways
2-MEA is a versatile nucleophile.[1] The diagram below illustrates its primary synthetic vectors

in drug discovery.
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2-Methoxyethylamine
(Nucleophile)

Methoxyethyl Amides
(Solubility Linkers)+ R-COOH

Secondary Amines
(Building Blocks)

+ R-X

Imines -> Amines

+ R-CHO

Carboxylic Acids
(HATU/EDC)

Alkyl Halides
(SN2)

Aldehydes
(Reductive Amination)
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Figure 2: Primary synthetic vectors for 2-MEA in medicinal chemistry workflows.

Key Application Note: In reductive amination (Reaction with R-CHO), 2-MEA is superior to

simple ethylamine because the methoxy tail prevents the formation of volatile side products,

making workup (extraction) significantly easier [2].[1]

Safety & Regulatory Compliance
Hazard Class: Class 3 Flammable Liquid; Class 8 Corrosive.[1]

UN Number: UN 2734 (Amines, liquid, corrosive, flammable, n.o.s.).

Handling:

Must be handled in a fume hood.[1]

Incompatibility: Reacts violently with acid chlorides and isocyanates (exothermic).[1]

Gloves: Nitrile gloves provide splash protection; laminate gloves required for prolonged

immersion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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